Cas no 62731-44-6 (3-Hexanone, 5-hydroxy-5-methyl-1-phenyl-)

• Product Name: 3-Hexanone, 5-hydroxy-5-methyl-1-phenyl-
• CAS No: 62731-44-6
• MF: C₁₃H₁₈O₂
• MW: 206.280824184418
• CID: 433887
• PubChem ID: 71383389
• Update Time: 2025-04-19

3-Hexanone, 5-hydroxy-5-methyl-1-phenyl- Chemical and Physical Properties

Names and Identifiers

• 3-Hexanone, 5-hydroxy-5-methyl-1-phenyl-
• 5-hydroxy-5-methyl-1-phenylhexan-3-one
• DTXSID30805707
• 62731-44-6

• Inchi： 1S/C13H18O2/c1-13(2,15)10-12(14)9-8-11-6-4-3-5-7-11/h3-7,15H,8-10H2,1-2H3
• InChI Key： QWOHKIKNGNCFIM-UHFFFAOYSA-N
• SMILES： OC(C)(C)CC(CCC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 206.13074
• Monoisotopic Mass: 206.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3